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Compound of Interest

Compound Name: 2-Acetoxybenzoyl chloride

Cat. No.: B128672

An In-depth Technical Guide to 2-Acetoxybenzoyl Chloride (CAS: 5538-51-2)
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Acetoxybenzoyl chloride (CAS
Number: 5538-51-2), also known as O-Acetylsalicyloyl chloride or Aspirin chloride. It is a highly
reactive acid chloride and a key intermediate in organic synthesis, particularly in the
pharmaceutical industry.[1] This document details its chemical and physical properties, safety
and handling protocols, and its role in synthetic applications.

Core Properties and Identifiers

2-Acetoxybenzoyl chloride is the acid chloride derivative of acetylsalicylic acid. Its reactivity
stems from the labile acyl chloride group, making it a potent acylating agent. It is classified as a
corrosive solid that reacts with water.[2]

Chemical and Physical Properties

The fundamental properties of 2-Acetoxybenzoyl chloride are summarized below, providing
essential data for experimental design and evaluation.
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Property Value Source(s)
Molecular Formula CoH7CIO3 [31141[5]
Molecular Weight 198.60 g/mol [11[415]
Melting Point 45-49 °C (lit.) / 48-52 °C [3]
Boiling Point 107-110 °C at 0.1 mmHg (lit.) [3]
Density 1.3219 (rough estimate) [3]
White to Orange to Green
Appearance
powder to lump
N Soluble in toluene. Reacts with
Solubility [3]
water.
Refractive Index n20/D 1.536 (lit.) [3]
Flash Point >110 °C (>230 °F) [3]
Vapor Pressure 6.01E-05 mmHg at 25°C [3]

Chemical Identifiers and Descriptors

For unambiguous identification and database referencing, the following identifiers are crucial.
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Identifier Type Identifier Source(s)

CAS Number 5538-51-2 [6][1][5]
2-carbonochloridoylphenyl

IUPAC Name ( yipheny) [6][41[7]
acetate
DSGKWFGEUBCEIE-

InChl Key [4]

UHFFFAOYSA-N

Canonical SMILES

CC(=0)OC1=CC=CC=C1C(=
o)cl

[4]

O-Acetylsalicyloyl chloride,

Synonyms Aspirin chloride, 2- [6][4][5]
(chlorocarbonyl)phenyl acetate

EC Number 226-899-1 [6][5]

UNII 67R3L2L9J7 [4]

Safety and Handling

2-Acetoxybenzoyl chloride is a hazardous substance requiring strict safety protocols. It is

classified as harmful if swallowed and causes severe skin burns and eye damage.[6][8]

GHS Hazard Information

e Pictograms: Danger[6]

¢ H-Statements: H302 (Harmful if swallowed), H314 (Causes severe skin burns and eye

damage), H290 (May be corrosive to metals).[6]

o P-Statements (selected):

o Prevention: P260 (Do not breathe dust/mists), P280 (Wear protective gloves/protective

clothing/eye protection/face protection).[8]

o Response: P301 + P330 + P331 (IF SWALLOWED: rinse mouth. Do NOT induce
vomiting), P305 + P351 + P338 (IF IN EYES: Rinse cautiously with water for several
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minutes. Remove contact lenses, if present and easy to do. Continue rinsing), P310
(Immediately call a POISON CENTER or doctor/physician).[5]

o Storage: P402 + P404 (Store in a dry place. Store in a closed container), P405 (Store
locked up).[5][8]

o Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).

First Aid Measures

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids, and seek immediate medical attention.[5]

o Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing. Seek immediate medical attention.[5]

 Ingestion: Do NOT induce vomiting. Rinse mouth and call a physician or poison control
center immediately. Ingestion can cause severe swelling and damage to delicate tissues with
a danger of perforation.[5]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Seek immediate
medical attention.[5]

Storage and Stability

The compound is stable under proper conditions but reacts with water, potentially liberating
toxic gases.[2] It should be stored in a dry, cool, and well-ventilated place in a tightly closed,
corrosion-resistant container.[5][8] It is incompatible with strong bases, alcohols, metals, and
oxidizing agents.[2][9]

Reactivity and Applications

The primary utility of 2-Acetoxybenzoyl chloride lies in its function as a reactive intermediate
for acylation reactions.[10] The electron-withdrawing nature of the ortho-acetoxy group and the
inherent reactivity of the acyl chloride make it an excellent electrophile.

Pharmaceutical Intermediate
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2-Acetoxybenzoyl chloride is a known pharmaceutical intermediate used in the synthesis of
the antiparasitic drug Nitazoxanide.[1] Its role as a building block is critical for creating the final
active pharmaceutical ingredient (API).[1]

Organic Synthesis

As an acylating agent, it readily reacts with nucleophiles like alcohols, amines, and phenols to
form the corresponding esters and amides.[10] This reactivity is fundamental to its application
in complex organic synthesis. One documented application involves the modification of
dextran, where 2-acetoxybenzoyl chloride is used to introduce acetylsalicyloyl groups onto
the polysaccharide backbone, catalyzed by tertiary amines.[11]

Experimental Protocols

While specific, detailed synthesis procedures for 2-Acetoxybenzoyl chloride are proprietary to
manufacturers, a general methodology can be derived from standard organic chemistry
principles for converting carboxylic acids to acyl chlorides.

General Synthesis of 2-Acetoxybenzoyl Chloride

The conversion of acetylsalicylic acid (aspirin) to its corresponding acid chloride is typically
achieved using a chlorinating agent. A common laboratory- and industrial-scale method
involves reacting the starting carboxylic acid with thionyl chloride (SOCIz) or oxalyl chloride.

Reactants:

2-(acetyloxy)benzoic acid (Acetylsalicylic Acid)

Thionyl chloride (SOCI2) or Oxalyl Chloride ((COCI)z2)

Anhydrous solvent (e.g., toluene, dichloromethane)

Catalytic amount of N,N-dimethylformamide (DMF) (if using oxalyl chloride)
Procedure:

» Areaction flask equipped with a reflux condenser and a gas outlet (to scrub HCIl and SO
byproducts) is charged with 2-(acetyloxy)benzoic acid.
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e An excess of thionyl chloride is added slowly to the flask.

e The mixture is gently heated to reflux (e.g., 50°C) and the reaction is monitored until the
evolution of gas ceases, indicating the completion of the reaction.[12]

o After the reaction is complete, the excess thionyl chloride is removed by distillation under
reduced pressure.[12]

e The crude 2-acetoxybenzoyl chloride product can then be purified, typically by vacuum
distillation, to yield the final product.[13]

This protocol is a generalized representation. For a similar transformation, p-acetoxybenzoic
acid is reacted with thionyl chloride at 50°C for 4 hours.[12]

Visualizations

The following diagrams illustrate key relationships and workflows associated with 2-
Acetoxybenzoyl chloride.
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Properties

Chemical Properties
- Formula: CoH-CIOs3
- MW: 198.60 g/mol

Y

Physical Properties
- Solid
- MP: 45-49 °C
- BP: 107-110 °C @ 0.1mmHg

CAS: 5538-51-2 A Reactivity & Aoplicati
2-Acetoxybenzoyl Chloride —+ eactivity pplications

High Reactivity Appli_cations _
- Acylating Agent - Pharmaceutical Intermediate
- Reacts with water (e.g., Nitazoxanide)
- Incompatible with bases, alcohols - Organic Synthesis
(e.g., Dextran modification)

Y

Safety Profile

Hazards Handling
- Corrosive (H314) - Use PPE
- Harmful if Swallowed (H302) - Store in dry, cool place

Click to download full resolution via product page

Caption: Logical overview of 2-Acetoxybenzoyl chloride properties and uses.
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- Acetylsalicylic Acid
- Chlorinating Agent (e.g., SOCI2)
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Reaction
- Heat to reflux
- Monitor gas evolution

. Reaction Complete

Workup
- Remove excess chlorinating agent
(distillation)

. Isolate Crude

Purification
- Vacuum Distillation

4. Purify

Final Product:

2-Acetoxybenzoyl chloride
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Caption: Generalized workflow for the synthesis of 2-Acetoxybenzoyl chloride.
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Seek Immediate
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Caption: First aid response workflow for exposure to 2-Acetoxybenzoyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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